Cas no 1805492-08-3 (5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride)

• Product Name: 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride
• CAS No: 1805492-08-3
• MF: C₈H₄Cl₂N₂O₄S
• MW: 295.099358558655
• CID: 4792065
• Update Time: 2025-07-01

5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2N2O4S/c9-3-5-2-8(17(10,15)16)7(12(13)14)1-6(5)4-11/h1-2H,3H2
• InChI Key： RDOTVMDHERGDCS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(CCl)C(C#N)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride

Introduction to 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1805492-08-3) and Its Applications in Modern Chemical Biology

5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805492-08-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in synthesizing various biologically active molecules. The presence of both a chloromethyl group and a cyano substituent, in conjunction with a nitro group, endows this molecule with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride contribute to its remarkable reactivity. The chloromethyl moiety is particularly noteworthy, as it serves as a versatile handle for further functionalization through nucleophilic addition reactions. This property is exploited in the synthesis of complex molecules, including those intended for medicinal applications. Additionally, the cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the aromatic ring and enhance its reactivity in certain chemical transformations. The nitro group, while electron-withdrawing, also participates in various redox reactions, making this compound a multifaceted tool in synthetic chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride has emerged as a key intermediate in the synthesis of such inhibitors. For instance, its ability to undergo nucleophilic addition reactions allows for the facile introduction of pharmacophoric units into larger molecular frameworks. This has been particularly useful in the design of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The compound’s reactivity also makes it suitable for generating libraries of diverse compounds for high-throughput screening (HTS), an essential process in drug discovery.

One of the most compelling applications of 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride is in the field of proteomics and protein modification. The sulfonyl chloride functionality enables the introduction of reactive groups into proteins, facilitating their conjugation with other molecules such as fluorescent probes or affinity tags. This has opened up new avenues for studying protein-protein interactions and protein function at the molecular level. Furthermore, its utility in post-translational modifications has been explored, particularly in generating site-specifically labeled proteins for structural studies using techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

The pharmaceutical industry has also leveraged the unique properties of 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride in the development of novel therapeutic strategies. Researchers have utilized this compound to synthesize sulfonamide derivatives, which are known for their broad spectrum of biological activity. Sulfonamides exhibit inhibitory effects on enzymes such as dihydropteroate synthase (DHPS), making them effective against bacterial infections and certain types of cancer. The incorporation of the chloromethyl and cyano groups into these derivatives enhances their binding affinity and selectivity towards target enzymes.

Advances in computational chemistry have further enhanced the utility of 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride as a synthetic building block. Molecular modeling studies have revealed that its structure optimally positions the reactive sites for various transformations, making it an ideal candidate for designing highly efficient synthetic routes. These studies have not only accelerated the discovery process but also provided insights into optimizing reaction conditions to maximize yield and purity.

The environmental impact and safety considerations associated with handling 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride are also important aspects that researchers must address. While this compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safety during synthesis and application. Efforts have been made to develop greener synthetic methodologies that minimize waste and reduce environmental impact without compromising efficiency.

In conclusion, 5-Chloromethyl-4-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1805492-08-3) represents a powerful tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug discovery to protein modification and structural biology. As research continues to evolve, it is likely that this compound will play an even more significant role in advancing our understanding of biological systems and developing innovative therapeutic solutions.